Cas no 129578-07-0 ((+)-Goniopypyrone)

• Product Name: (+)-Goniopypyrone
• CAS No: 129578-07-0
• MF: C₁₃H₁₄O₅
• MW: 250.247264385223
• CID: 145407
• PubChem ID: 164274
• Update Time: 2025-05-21

(+)-Goniopypyrone Chemical and Physical Properties

Names and Identifiers

• D-gulo-Heptonic acid,3,7-anhydro-2-deoxy-7-C-phenyl-, d-lactone, (7S)-
• Goniopypyrone
• (1R,5S,7S,8R)-8,9-dihydroxy-7-phenyl-2,6-dioxabicyclo[3.3.1]nonan-3-one (non-preferred name)
• 3,7-Anhydro-7-C-phenylgulo-heptonic acid delta-lactone
• Gulo-heptonic acid, 3,7-anhydro-7-C-phenyl-, delta-lactone
• (+)-Goniopypyrone
• 3,7-Anhydro-2-deoxy-7-C-phenyl-D-gulo-heptonic acid delta-lactone
• [ "" ]
• (1R,5S,7S,8R)-8,9-DIHYDROXY-7-PHENYL-2,6-DIOXABICYCLO[3.3.1]NONAN-3-ONE
• AKOS040736030
• D-gulo-Heptonic acid, 3,7-anhydro-2-deoxy-7-C-phenyl-, delta-lactone, (7S)-
• DTXSID901317665
• 129578-07-0
• (1S,5R,7R,8S,9R)-8,9-Dihydroxy-7-phenyl-2,6-dioxabicyclo[3.3.1]nonan-3-one
• (1S,5R,7R,8S,9R)-7-Phenyl-8,9-dihydroxy-2,6-dioxabicyclo[3.3.1]nonane-3-one
• AKOS032948255
• (1R,5S,7S,8R)-8,9-dihydroxy-7-phenyl-2,6-dioxabicyclo(3.3.1)nonan-3-one
• DA-53674

• Inchi： 1S/C13H14O5/c14-9-6-8-10(15)13(18-9)11(16)12(17-8)7-4-2-1-3-5-7/h1-5,8,10-13,15-16H,6H2/t8-,10?,11+,12-,13+/m0/s1
• InChI Key： XIHDWURQMYWEBZ-NFNQGEQYSA-N
• SMILES： O1[C@@H](C2C=CC=CC=2)[C@H]([C@H]2C([C@@H]1CC(=O)O2)O)O

Computed Properties

• Exact Mass: 250.08400
• Monoisotopic Mass: 250.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76A^2
• XLogP3: -0.1

Experimental Properties

• Color/Form: Cryst.
• Density: 1.4±0.1 g/cm3
• Boiling Point: 547.4±50.0 °C at 760 mmHg
• Flash Point: 216.8±23.6 °C
• Refractive Index: 1.607
• PSA: 75.99000
• LogP: 0.16380
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

(+)-Goniopypyrone Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds C-glycosyl compounds
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on (+)-Goniopypyrone

Recent Advances in the Study of (+)-Goniopypyrone (CAS: 129578-07-0): A Promising Bioactive Compound

The compound (+)-Goniopypyrone (CAS: 129578-07-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on (+)-Goniopypyrone, focusing on its biosynthesis, pharmacological properties, and recent advancements in synthetic methodologies. The compound, a member of the α-pyrone family, exhibits notable bioactivity, including antimicrobial and anticancer effects, making it a promising candidate for further drug development.

Recent studies have elucidated the biosynthetic pathways of (+)-Goniopypyrone, revealing its production by marine-derived fungi such as *Goniopora* species. Researchers have identified key enzymes involved in its biosynthesis, including polyketide synthases (PKSs) and tailoring enzymes, which facilitate the formation of its characteristic α-pyrone ring. These insights have paved the way for engineered biosynthesis and heterologous expression, offering scalable production methods for this rare natural product.

Pharmacological investigations have demonstrated that (+)-Goniopypyrone exhibits potent inhibitory activity against a range of pathogenic bacteria and fungi, including methicillin-resistant *Staphylococcus aureus* (MRSA) and *Candida albicans*. Mechanistic studies suggest that its antimicrobial effects are mediated through disruption of microbial cell membranes and interference with essential metabolic pathways. Additionally, (+)-Goniopypyrone has shown promising anticancer activity in vitro, particularly against breast and lung cancer cell lines, by inducing apoptosis and inhibiting cell proliferation.

Advances in synthetic chemistry have enabled the total synthesis of (+)-Goniopypyrone, addressing the challenges posed by its complex stereochemistry. Recent synthetic routes have employed asymmetric catalysis and chiral auxiliary strategies to achieve high enantiomeric purity. These developments not only facilitate the production of (+)-Goniopypyrone for further biological testing but also provide a platform for the design of analogs with enhanced bioactivity and reduced toxicity.

In conclusion, (+)-Goniopypyrone (CAS: 129578-07-0) represents a compelling target for interdisciplinary research, combining insights from chemical biology, pharmacology, and synthetic chemistry. Its broad-spectrum bioactivity and the recent progress in its biosynthesis and synthesis underscore its potential as a lead compound for the development of novel antimicrobial and anticancer agents. Future research should focus on optimizing its pharmacological profile and exploring its mechanisms of action in greater detail.